Cas no 133261-17-3 (N-Des(2-(2-ethoxy)phenoxy)ethyl), N-(2-(2-ethoxy)phenoxy)acetyl) Tamsulosin)

• Product Name: N-Des(2-(2-ethoxy)phenoxy)ethyl), N-(2-(2-ethoxy)phenoxy)acetyl) Tamsulosin
• CAS No: 133261-17-3
• MF: C₂₀H₂₆N₂O₆S
• MW: 422.495244503021
• CID: 5043282
• Update Time: 2025-10-31

N-Des(2-(2-ethoxy)phenoxy)ethyl), N-(2-(2-ethoxy)phenoxy)acetyl) Tamsulosin Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyphenoxy)-N-[(2R)-1-(4-methoxy-3-sulfamoylphenyl)propan-2-yl]acetamide
• Tamsulosin Ether
• 2-(2-Ethoxyphenoxy)-N-[(1R)-2-(4-methoxy-3-sulfamoylphenyl)-1-methylethyl]acetamide
• N-Des(2-(2-ethoxy)phenoxy)ethyl), N-(2-(2-ethoxy)phenoxy)acetyl) Tamsulosin

• Inchi： 1S/C20H26N2O6S/c1-4-27-16-7-5-6-8-17(16)28-13-20(23)22-14(2)11-15-9-10-18(26-3)19(12-15)29(21,24)25/h5-10,12,14H,4,11,13H2,1-3H3,(H,22,23)(H2,21,24,25)/t14-/m1/s1
• InChI Key： IPHNYXYPQJHUIV-CQSZACIVSA-N
• SMILES： C(N[C@H](C)CC1=CC=C(OC)C(S(N)(=O)=O)=C1)(=O)COC1=CC=CC=C1OCC

Additional information on N-Des(2-(2-ethoxy)phenoxy)ethyl), N-(2-(2-ethoxy)phenoxy)acetyl) Tamsulosin

Comprehensive Overview of N-Des(2-(2-ethoxy)phenoxy)ethyl), N-(2-(2-ethoxy)phenoxy)acetyl) Tamsulosin (CAS No. 133261-17-3)

In the realm of pharmaceutical chemistry, N-Des(2-(2-ethoxy)phenoxy)ethyl), N-(2-(2-ethoxy)phenoxy)acetyl) Tamsulosin (CAS No. 133261-17-3) stands as a significant derivative of the well-known alpha-1 adrenergic receptor antagonist, Tamsulosin. This compound has garnered attention due to its potential applications in urology and its role in metabolic studies. Researchers and clinicians are increasingly interested in its pharmacokinetic properties, which may offer insights into optimizing therapeutic outcomes for conditions like benign prostatic hyperplasia (BPH).

The structural modifications in N-Des(2-(2-ethoxy)phenoxy)ethyl), N-(2-(2-ethoxy)phenoxy)acetyl) Tamsulosin highlight the importance of ethoxy and phenoxy functional groups in enhancing drug specificity and efficacy. These groups are pivotal in modulating the compound's binding affinity to alpha-1 receptors, a topic frequently searched by pharmacologists and medicinal chemists. Recent discussions in scientific forums often revolve around how such derivatives compare to the parent drug in terms of bioavailability and side effect profiles.

From a synthetic perspective, the preparation of N-Des(2-(2-ethoxy)phenoxy)ethyl), N-(2-(2-ethoxy)phenoxy)acetyl) Tamsulosin involves sophisticated organic chemistry techniques, including esterification and etherification reactions. These processes are critical for achieving high purity and yield, which are essential for both research and potential commercial production. Laboratories focusing on API (Active Pharmaceutical Ingredient) development often explore these synthetic pathways to improve scalability and cost-efficiency.

One of the trending topics in pharmaceutical research is the exploration of metabolites and their biological activities. N-Des(2-(2-ethoxy)phenoxy)ethyl), N-(2-(2-ethoxy)phenoxy)acetyl) Tamsulosin is no exception, as it is studied for its role in the metabolic pathway of Tamsulosin. Understanding its interactions with cytochrome P450 enzymes, for instance, can provide valuable data for personalized medicine approaches, a field that has seen exponential growth in recent years.

Another area of interest is the compound's potential synergistic effects when combined with other therapeutic agents. For example, researchers are investigating whether co-administration with 5-alpha reductase inhibitors could enhance treatment efficacy for BPH. Such studies are often highlighted in medical conferences and are widely searched by healthcare professionals seeking advanced treatment protocols.

Quality control and analytical methods for N-Des(2-(2-ethoxy)phenoxy)ethyl), N-(2-(2-ethoxy)phenoxy)acetyl) Tamsulosin are also critical discussion points. Techniques like HPLC (High-Performance Liquid Chromatography) and mass spectrometry are commonly employed to ensure the compound meets regulatory standards. These methods are frequently queried by quality assurance specialists and regulatory affairs professionals.

In conclusion, N-Des(2-(2-ethoxy)phenoxy)ethyl), N-(2-(2-ethoxy)phenoxy)acetyl) Tamsulosin (CAS No. 133261-17-3) represents a fascinating subject of study in pharmaceutical sciences. Its structural uniqueness, metabolic relevance, and therapeutic potential make it a compound of enduring interest. As research progresses, it is likely to remain a focal point in discussions about drug development and precision medicine.